Cas no 897552-32-8 (1-(2-Chloro-5-methylphenyl)ethan-1-amine)

• Product Name: 1-(2-Chloro-5-methylphenyl)ethan-1-amine
• CAS No: 897552-32-8
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• MDL: MFCD05215395
• CID: 2184942
• PubChem ID: 5253250
• Update Time: 2025-10-20

1-(2-Chloro-5-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-5-methylphenyl)ethan-1-amine

• MDL： MFCD05215395
• Inchi： 1S/C9H12ClN/c1-6-3-4-9(10)8(5-6)7(2)11/h3-5,7H,11H2,1-2H3
• InChI Key： WYKNLBBVVQWPHZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Topological Polar Surface Area: 26

Additional information on 1-(2-Chloro-5-methylphenyl)ethan-1-amine

1-(2-Chloro-5-methylphenyl)ethan-1-amine: A Comprehensive Overview

1-(2-Chloro-5-methylphenyl)ethan-1-amine, also known by its CAS number 897552-32-8, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a chlorinated and methylated aromatic ring attached to an ethylamine moiety. The combination of these functional groups imparts specific chemical and biological properties that make it an interesting target for various research and development activities.

The chemical structure of 1-(2-Chloro-5-methylphenyl)ethan-1-amine can be represented as C₉H₁₂ClN. The presence of the chlorine and methyl groups on the phenyl ring contributes to its lipophilicity, which is a crucial factor in determining its bioavailability and potential therapeutic effects. The ethylamine group, on the other hand, provides the compound with amine functionalities that can participate in various chemical reactions and interactions with biological targets.

In recent years, 1-(2-Chloro-5-methylphenyl)ethan-1-amine has gained attention in the scientific community due to its potential as a lead compound for drug discovery. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 1-(2-Chloro-5-methylphenyl)ethan-1-amine demonstrated significant anti-inflammatory activity in vitro and in vivo models, suggesting its potential as a novel therapeutic agent for inflammatory diseases.

The pharmacological profile of 1-(2-Chloro-5-methylphenyl)ethan-1-amine has also been explored in the context of central nervous system (CNS) disorders. Research conducted at the University of California, Los Angeles (UCLA) found that this compound and its derivatives exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. These findings have opened new avenues for the development of drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Beyond its therapeutic potential, 1-(2-Chloro-5-methylphenyl)ethan-1-amine has also been investigated for its use as a synthetic intermediate in the production of more complex molecules. Its versatile reactivity makes it a valuable building block in organic synthesis, particularly in the synthesis of pharmaceuticals and agrochemicals. For example, a study published in the Tetrahedron Letters in 2020 described an efficient synthetic route to produce a series of novel compounds derived from 1-(2-Chloro-5-methylphenyl)ethan-1-amine, which exhibited potent antiviral activity against several viral strains.

The safety profile of 1-(2-Chloro-5-methylphenyl)ethan-1-amine is another important aspect that has been extensively studied. Toxicological assessments have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical studies. However, as with any chemical compound, proper handling and storage precautions should be followed to ensure safety and efficacy.

In conclusion, 1-(2-Chloro-5-methylphenyl)ethan-1-amine (CAS No. 897552-32-8) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as an important molecule in the field.